Cas no 477229-29-1 (7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine)
7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
- 7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
- 7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenylpyrrolo[2,3-d]pyrimidin-4-amine
- 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-
-
- Inchi: 1S/C22H21ClN4O/c1-15-8-9-17(12-19(15)23)27-13-18(16-6-4-3-5-7-16)20-21(24-10-11-28-2)25-14-26-22(20)27/h3-9,12-14H,10-11H2,1-2H3,(H,24,25,26)
- InChI Key: BZZRQEGSCZCOQF-UHFFFAOYSA-N
- SMILES: C1=NC(NCCOC)=C2C(C3=CC=CC=C3)=CN(C3=CC=C(C)C(Cl)=C3)C2=N1
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 535.6±50.0 °C(Predicted)
- pka: 5.39±0.30(Predicted)
7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0532-0355-2μmol |
7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-29-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0532-0355-5μmol |
7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-29-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0532-0355-10μmol |
7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-29-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0532-0355-20μmol |
7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-29-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0532-0355-1mg |
7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-29-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0532-0355-2mg |
7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-29-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0532-0355-3mg |
7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-29-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0532-0355-4mg |
7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-29-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0532-0355-5mg |
7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-29-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0532-0355-10mg |
7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine |
477229-29-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine
Introduction to 7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine (CAS No. 477229-29-1)
The compound 7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, identified by its CAS number 477229-29-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a fused pyrrolopyrimidine core, has garnered attention due to its structural complexity and potential biological activity. The presence of multiple aromatic rings and functional groups such as chloro and methoxy substituents contributes to its unique chemical properties, making it a valuable scaffold for drug discovery.
In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the search for targeted therapies. The pyrrolo[2,3-d]pyrimidine scaffold is known for its versatility and has been extensively explored for its role in modulating various biological pathways. Specifically, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The compound in question, 7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine, incorporates structural elements that enhance its binding affinity to biological targets, thereby increasing its therapeutic potential.
The 3-chloro-4-methylphenyl moiety is a critical feature of this molecule, as it influences both the electronic properties and the interactions with biological receptors. Chloro substituents are often introduced to improve metabolic stability and binding affinity. Similarly, the 5-phenyl group adds another layer of complexity, contributing to the compound's solubility and bioavailability. The N-(2-methoxyethyl) side chain further modulates the pharmacokinetic profile by affecting solubility and permeability across biological membranes. These structural features collectively contribute to the compound's unique pharmacological properties.
Recent studies have highlighted the importance of fused heterocyclic systems in drug design. The pyrrolopyrimidine core is particularly noteworthy due to its ability to mimic natural products and bioactive molecules. For instance, several FDA-approved drugs contain related scaffolds, demonstrating their clinical relevance. The compound 7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine builds upon this foundation by incorporating additional functional groups that may enhance its interaction with specific enzymes or receptors.
One of the most compelling aspects of this compound is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play a crucial role in numerous cellular processes, including signal transduction and cell cycle regulation. Dysregulation of these interactions is often associated with diseases such as cancer and inflammation. By targeting PPIs, compounds like 7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine offer a promising approach to modulate disease pathways. Preliminary computational studies suggest that the compound can effectively disrupt key PPIs involved in tumor growth and progression.
In addition to its potential as a PPI inhibitor, this compound has also shown promise in preclinical models as an antagonist of certain kinases. Kinases are enzymes that play a critical role in cell signaling cascades, and their overactivity is often associated with hyperproliferative diseases such as cancer. By inhibiting specific kinases, 7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine may help restore normal cellular function. Early-phase clinical trials are underway to evaluate its efficacy and safety profile in humans.
The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce high-quality samples for research purposes. Key synthetic steps include multi-step functional group transformations and ring-closing reactions to construct the pyrrolopyrimidine core. The introduction of the 3-chloro-4-methylphenyl, 5-phenyl, and N-(2-methoxyethyl) groups requires careful optimization to ensure high yield and purity. Despite these challenges, the synthetic route provides a robust platform for further derivatization and optimization.
One notable feature of this compound is its stability under various conditions, which is essential for both storage and biological testing. The presence of electron-withdrawing groups such as chloro atoms enhances thermal stability while maintaining solubility in common solvents used for biological assays. This stability makes it an ideal candidate for further development into a drug candidate.
The pharmacological profile of 7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-am ine is still being elucidated through ongoing research. However, initial data suggest that it exhibits potent activity against several targets relevant to human health. For example, it has demonstrated inhibitory effects on kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), which are key players in cancer biology. Additionally, it shows promise as an antagonist of JAK (Janus kinase) family members, which are involved in inflammatory responses.
The compound's ability to cross cell membranes efficiently is another advantageous property derived from its structural design. The balance between lipophilic and hydrophilic regions ensures optimal membrane permeability while maintaining solubility in aqueous environments necessary for biological assays. This characteristic enhances its bioavailability upon administration orally or intravenously.
In conclusion, 7-(3-chloro - 4 - methyl phen yl ) - N - ( 2 - meth oxy eth yl ) - 5 - phen yl - 7 H - pyr r o lo [ 2 , 3 - d ] py rim idin - 4 - am ine ( CAS No . 477229 - 29 - 1 ) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its unique structural features , combined with promising preclinical data , make it an attractive candidate for further development into novel therapeutics . As research continues , additional insights into its mechanism of action will undoubtedly emerge , paving the way for new treatment strategies against debilitating diseases . p >
477229-29-1 (7-(3-chloro-4-methylphenyl)-N-(2-methoxyethyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)